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Compound of Interest

Compound Name: Bis(2-mercaptoethyl) succinate

CAS No.: 60642-67-3

Cat. No.: B3054481

Get Quote

Executive Summary
Bis(2-mercaptoethyl) sulfone (BMS) is a potent, water-soluble dithiol reducing agent designed

to overcome the limitations of Dithiothreitol (DTT) and

-Mercaptoethanol (

ME).[1] Unlike DTT, which becomes ineffective at acidic pH, BMS maintains reducing power in
acidic conditions (pH 1.5–5.0) and exhibits faster reaction kinetics due to the lower pK

of its thiol groups.[3] This guide details the mechanism, preparation, and protocols for using
BMS in protein biochemistry and mass spectrometry workflows.
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Property Specification

Compound Name Bis(2-mercaptoethyl) sulfone (BMS)

Common Confusion
Not to be confused with Bis(2-mercaptoethyl)

succinate (Crosslinker)

CAS Number 145626-87-5

Formula
ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

Molecular Weight 186.32 g/mol

Solubility High in water, DMSO, Methanol

pKa (Thiol)
~7.9 and 9.0 (Lower than DTT's ~9.[1][2][3][4][6]

[7][8][9][10][11]2)

Mechanism of Action
BMS functions via a thiol-disulfide exchange mechanism similar to DTT but with distinct kinetic

advantages.

Nucleophilic Attack: The thiolate anion of BMS attacks the target disulfide bond.

Resolution: The second thiol of BMS attacks the mixed disulfide intermediate.

Cyclization: BMS releases the reduced protein and forms a stable, cyclic disulfide byproduct

(a 7-membered ring).

Why BMS Outperforms DTT at Low pH: The pK

of the thiol groups in BMS is lower (~7.[3]9) compared to DTT (~9.2). At pH 7.0, a significantly
higher fraction of BMS exists in the reactive thiolate form (

) compared to DTT, driving faster kinetics.

Mechanistic Diagram
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Experimental Protocols
Reagent Preparation
Stock Solution (1.0 M BMS):

Weigh 186 mg of Bis(2-mercaptoethyl) sulfone.[2][4]

Dissolve in 1.0 mL of degassed ultrapure water or buffer (e.g., PBS, Tris-HCl).

Note: BMS is relatively stable in solution, but fresh preparation is recommended for critical

kinetics.

Storage: Store at -20°C under inert gas (Argon/Nitrogen) to prevent auto-oxidation.

Standard Protein Reduction Protocol
Application: Denaturing SDS-PAGE, Mass Spectrometry prep, or Protein Unfolding.

Sample Prep: Adjust protein concentration to 0.5 – 2.0 mg/mL in a buffered solution (pH 5.0

– 8.5).

Expert Tip: Include a denaturant (6M Guanidine HCl or 8M Urea) if the disulfides are

buried in the hydrophobic core.

Add BMS: Add BMS stock to a final concentration of 5 – 10 mM.

Ratio: Ensure at least a 10-fold molar excess of BMS over the total cysteine content.

Incubation:
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Temp: Room Temperature (25°C) or 37°C.

Time: 15 – 30 minutes. (BMS is faster than DTT, which often requires 45-60 mins).

Quenching/Alkylation (Optional but Recommended):

If downstream analysis involves Mass Spec, alkylate free thiols immediately with

Iodoacetamide (IAA) or N-ethylmaleimide (NEM) to prevent re-oxidation.

Acidic Reduction Protocol (Unique BMS Capability)
Application: Reducing proteins that are unstable or insoluble at alkaline pH.

Buffer: Prepare protein in Acetate or Citrate buffer (pH 2.0 – 5.0).

Add BMS: Add BMS to a final concentration of 10 – 20 mM.

Incubation: Incubate at 37°C for 30 – 60 minutes.

Validation: DTT is essentially non-functional at this pH.[6] BMS will achieve reduction due

to its unique electronic structure and lower pKa.

Comparative Analysis: BMS vs. Alternatives
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Feature BMS (Sulfone)
DTT

(Dithiothreitol)

TCEP

(Phosphine)

Bis(2-

mercaptoethyl)

Succinate

Primary Use Rapid Reduction
Standard

Reduction

Irreversible

Reduction

Crosslinking (Do

not use for

reduction)

Reaction Speed Fast (<20 min) Slow (45-60 min) Moderate N/A

pH Range
Wide (pH 1.5 -

9.0)

Narrow (pH >

7.0)

Wide (pH 1.5 -

9.0)
N/A

Stability Moderate
Low (Oxidizes in

air)
High

Low (Ester

hydrolysis)

Odor Low/None
Strong/Unpleasa

nt
Odorless Mild

Mechanism Thiol Exchange Thiol Exchange
Phosphine

Oxidation
N/A

Troubleshooting & Optimization
Incomplete Reduction:

Cause: Buried disulfides.

Solution: Add chaotropes (Urea/Guanidine) or increase temperature to 50°C.

Precipitation:

Cause: Protein isoelectric point aggregation upon reduction.

Solution: Maintain pH away from pI or add non-ionic detergents.

"Ghost" Bands in Gel:

Cause: Re-oxidation during electrophoresis.
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Solution: Alkylate with IAA immediately after BMS incubation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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